Cas no 2138540-50-6 (3,4-Dichloro-5-(thiophen-2-yl)aniline)

• Product Name: 3,4-Dichloro-5-(thiophen-2-yl)aniline
• CAS No: 2138540-50-6
• MF: C₁₀H₇Cl₂NS
• MW: 244.140279054642
• CID: 5770904
• PubChem ID: 165952947
• Update Time: 2025-08-03

3,4-Dichloro-5-(thiophen-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-1142373
• 3,4-dichloro-5-(thiophen-2-yl)aniline
• 2138540-50-6
• 3,4-Dichloro-5-(2-thienyl)benzenamine
• 3,4-Dichloro-5-(thiophen-2-yl)aniline

• Inchi： 1S/C10H7Cl2NS/c11-8-5-6(13)4-7(10(8)12)9-2-1-3-14-9/h1-5H,13H2
• InChI Key： MOIWSUSLNDBRAC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1C1=CC=CS1)N)Cl

Computed Properties

• Exact Mass: 242.9676258g/mol
• Monoisotopic Mass: 242.9676258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.432±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 389.6±42.0 °C(Predicted)
• pka: 2.39±0.10(Predicted)

Additional information on 3,4-Dichloro-5-(thiophen-2-yl)aniline

Professional Introduction to 3,4-Dichloro-5-(thiophen-2-yl)aniline (CAS No. 2138540-50-6)

3,4-Dichloro-5-(thiophen-2-yl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 2138540-50-6, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This heterocyclic aromatic amine derivative combines a thiophene ring with chlorinated aniline functionalities, making it a versatile intermediate in the synthesis of various bioactive molecules and advanced materials. The structural features of this compound, particularly its electron-withdrawing chloro substituents and the conjugated thiophene-thiazole system, contribute to its unique chemical reactivity and potential applications.

The synthesis and application of 3,4-Dichloro-5-(thiophen-2-yl)aniline have been extensively explored in recent years, driven by its utility in medicinal chemistry and industrial processes. One of the most compelling aspects of this compound is its role as a precursor in the development of novel therapeutic agents. The presence of both chloro and thiophene moieties allows for facile functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions enable the introduction of diverse pharmacophores, enhancing the compound's potential as a scaffold for drug discovery.

In the realm of pharmaceutical research, 3,4-Dichloro-5-(thiophen-2-yl)aniline has been investigated for its antimicrobial and anticancer properties. The thiophene ring is known to exhibit significant biological activity due to its ability to interact with biological targets such as enzymes and receptors. Studies have demonstrated that derivatives of this compound can inhibit the growth of various pathogenic microorganisms by disrupting essential metabolic pathways. Furthermore, the structural motif has shown promise in targeting cancer cells, particularly through mechanisms involving tyrosine kinase inhibition. The chloro substituents further enhance these interactions by modulating electronic properties and improving binding affinity.

The industrial relevance of 3,4-Dichloro-5-(thiophen-2-yl)aniline extends beyond pharmaceuticals into the domain of advanced materials. Its conjugated system makes it an excellent candidate for applications in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-deficient nature of the chloro groups facilitates charge transport, while the thiophene ring contributes to thermal stability and tunable optoelectronic properties. Recent advancements in materials science have leveraged this compound to develop high-performance polymers and small-molecule semiconductors, which are critical for next-generation electronic devices.

Recent research has also highlighted the role of 3,4-Dichloro-5-(thiophen-2-yl)aniline in catalysis. The compound's ability to act as a ligand or intermediate in transition metal-catalyzed reactions has opened new avenues for synthetic methodologies. For instance, palladium-catalyzed cross-coupling reactions using this substrate have yielded novel heterocyclic compounds with potential applications in agrochemicals and specialty chemicals. The efficiency and selectivity of these transformations underscore the importance of 3,4-Dichloro-5-(thiophen-2-yl)aniline as a building block in modern synthetic chemistry.

The environmental impact and sustainability considerations of working with 3,4-Dichloro-5-(thiophen-2-yl)aniline are also areas of growing interest. While the compound itself is not classified as hazardous under standard regulatory frameworks, its derivatives may exhibit different properties that necessitate careful handling. Researchers are increasingly focusing on green chemistry principles to develop synthetic routes that minimize waste and reduce environmental footprint. This includes exploring solvent-free reactions, catalytic methods that require less energy input, and recyclable catalysts to enhance sustainability.

In conclusion, 3,4-Dichloro-5-(thiophen-2-yl)aniline (CAS No. 2138540-50-6) represents a fascinating intersection of pharmaceutical innovation and material science advancement. Its unique structural features make it a valuable intermediate for drug discovery, electronic materials, and catalytic processes. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow further. The ongoing exploration of its derivatives and synthetic modifications promises to yield even more groundbreaking discoveries in the years ahead.